Cas no 62392-01-2 (Propanedioic acid, hexyl(1-methylethyl)-, diethyl ester)

• Product Name: Propanedioic acid, hexyl(1-methylethyl)-, diethyl ester
• CAS No: 62392-01-2
• MF: C₁₆H₃₀O₄
• MW: 286.407005786896
• CID: 446494
• PubChem ID: 71386878
• Update Time: 2025-04-19

Propanedioic acid, hexyl(1-methylethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, hexyl(1-methylethyl)-, diethyl ester
• diethyl 2-hexyl-2-propan-2-ylpropanedioate
• Diethyl hexyl(propan-2-yl)propanedioate
• DTXSID50809025
• 62392-01-2

• Inchi： 1S/C16H30O4/c1-6-9-10-11-12-16(13(4)5,14(17)19-7-2)15(18)20-8-3/h13H,6-12H2,1-5H3
• InChI Key： LIPFWVWVGONQJH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CCCCCC)C(C)C)=O

Computed Properties

• Exact Mass: 286.2145
• Monoisotopic Mass: 286.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6